Cas no 142273-18-5 (Paullone)

• Product Name: Paullone
• CAS No: 142273-18-5
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 903398
• PubChem ID: 369401
• Update Time: 2025-04-19

Paullone Chemical and Physical Properties

Names and Identifiers

• Paullone
• 7,12-dihydro-5H-indolo[3,2-d][1]benzazepin-6-one
• NSC 641166
• 142273-18-5
• 7,12-Dihydroindolo[3,2-d][1]benzazepin-6(5H)-one
• BDBM7287
• 8,18-diazatetracyclo[9.7.0.0;{2,7}.0;{12,17}]octadeca-1(11),2,4,6,12(17),13,15-heptaen-9-one
• J-007629
• CHEBI:138487
• CHEMBL430574
• SCHEMBL3178594
• Indolo[3,2-d][1]benzazepin-6(5H)-one, 7,12-dihydro-
• DTXSID30327277
• NCI60_013826
• NSC-641166
• NSC641166

• Inchi： 1S/C16H12N2O/c19-15-9-12-10-5-1-3-7-13(10)18-16(12)11-6-2-4-8-14(11)17-15/h1-8,18H,9H2,(H,17,19)
• InChI Key： VGMDAWVZNAXVDG-UHFFFAOYSA-N
• SMILES： O=C1CC2C3C=CC=CC=3NC=2C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• PSA: 44.89